Cas no 874-54-4 (2-Pyrazinecarboxylic Acid 4-Oxide)
2-Pyrazinecarboxylic Acid 4-Oxide is a heterocyclic organic compound featuring a pyrazine core substituted with a carboxylic acid group and an N-oxide functionality. This structure imparts unique reactivity, making it valuable in pharmaceutical and agrochemical synthesis, particularly as an intermediate in the preparation of bioactive molecules. The N-oxide moiety enhances solubility and can influence binding interactions in medicinal chemistry applications. Its stability under standard conditions and compatibility with further functionalization make it a versatile building block for researchers. The compound is typically supplied in high purity, ensuring reproducibility in synthetic workflows. Proper handling requires standard laboratory precautions due to its potential irritant properties.
874-54-4 structure
Product Name:2-Pyrazinecarboxylic Acid 4-Oxide
CAS No:874-54-4
MF:C5H4N2O3
MW:140.09686088562
MDL:MFCD00233246
CID:656169
PubChem ID:12295731
Update Time:2025-05-27
2-Pyrazinecarboxylic Acid 4-Oxide Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyrazinecarboxylic Acid 4-Oxide
- 1-Oxylato-3-carboxypyrazine-1-ium
- 2-Pyrazinecarboxylic
- 4-oxidopyrazin-4-ium-2-carboxylic acid
- Pyrazinecarboxylic acid, 4-oxide
- 2-Carboxy-pyrazin-1-oxid
- 2-carboxypyrazine 4-oxide
- 4-N-Oxid-2-carboxy-pyrazin
- 4-oxy-pyrazine-2-carboxylic acid
- Pyrazin-2-carbonsaeure-4-N-oxid
- pyrazine-2-carboxylic acid-4-oxide
- 874-54-4
- SCHEMBL3456606
- 2-Pyrazinecarboxylicacid,4-oxide
- DTXSID40485519
- FT-0674157
- AKOS006275223
- 2-Pyrazinecarboxylic acid, 4-oxide
- MFCD00233246
-
- MDL： MFCD00233246
- Inchi： 1S/C5H4N2O3/c8-5(9)4-3-7(10)2-1-6-4/h1-3H,(H,8,9)
- InChI Key： ACHIKYKJUATOBT-UHFFFAOYSA-N
- SMILES： [O-][N+]1C=CN=C(C(=O)O)C=1
Computed Properties
- Exact Mass: 140.02200
- Monoisotopic Mass: 140.02219199g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 139
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.4
- Topological Polar Surface Area: 75.6Ų
Experimental Properties
- Density: 1.5±0.1 g/cm3
- Melting Point: 185-187°C
- Boiling Point: 548.2±30.0 °C at 760 mmHg
- Flash Point: 285.4±24.6 °C
- Solubility: DMSO, Water
- PSA: 75.65000
- LogP: 0.20830
- Vapor Pressure: 0.0±1.6 mmHg at 25°C
2-Pyrazinecarboxylic Acid 4-Oxide Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：Amber Vial, Refrigerator
2-Pyrazinecarboxylic Acid 4-Oxide Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-Pyrazinecarboxylic Acid 4-Oxide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P840800-5mg |
2-Pyrazinecarboxylic Acid 4-Oxide |
874-54-4 | 5mg |
$ 115.00 | 2023-09-06 | ||
| TRC | P840800-10mg |
2-Pyrazinecarboxylic Acid 4-Oxide |
874-54-4 | 10mg |
$ 161.00 | 2023-09-06 | ||
| TRC | P840800-25mg |
2-Pyrazinecarboxylic Acid 4-Oxide |
874-54-4 | 25mg |
$ 368.00 | 2023-09-06 | ||
| TRC | P840800-50mg |
2-Pyrazinecarboxylic Acid 4-Oxide |
874-54-4 | 50mg |
$666.00 | 2023-05-17 | ||
| TRC | P840800-100mg |
2-Pyrazinecarboxylic Acid 4-Oxide |
874-54-4 | 100mg |
$1206.00 | 2023-05-17 | ||
| abcr | AB400458-1 g |
2-Pyrazinecarboxylic acid 4-oxide, 97% ; . |
874-54-4 | 97% | 1 g |
€699.00 | 2023-07-19 | |
| abcr | AB400458-1g |
2-Pyrazinecarboxylic acid 4-oxide, 97% ; . |
874-54-4 | 97% | 1g |
€699.00 | 2025-04-15 |
2-Pyrazinecarboxylic Acid 4-Oxide Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
874-54-4 (2-Pyrazinecarboxylic Acid 4-Oxide) Related Products
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